Cas no 1270332-92-7 (4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid)

• Product Name: 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid
• CAS No: 1270332-92-7
• MF: C₁₀H₁₁FN₂O₄
• MW: 242.203746080399
• CID: 6221998
• PubChem ID: 165790321
• Update Time: 2025-10-22

4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid
• 1270332-92-7
• EN300-1859149

• Inchi： 1S/C10H11FN2O4/c11-8-2-1-6(13(16)17)5-7(8)9(12)3-4-10(14)15/h1-2,5,9H,3-4,12H2,(H,14,15)
• InChI Key： UZKRJYMMZGLJFO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CCC(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.07028500g/mol
• Monoisotopic Mass: 242.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 109Ų

Additional information on 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid

Research Brief on 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid (CAS: 1270332-92-7): Recent Advances and Applications

The compound 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid (CAS: 1270332-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated nitroaromatic ring and a butanoic acid backbone, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the development of targeted therapies and imaging agents.

One of the key areas of interest is the compound's utility in the synthesis of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid exhibit potent inhibitory activity against specific kinase targets implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several lead candidates with nanomolar potency. These findings highlight the molecule's potential as a scaffold for anticancer drug development.

In addition to its therapeutic applications, recent research has explored the use of 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid in diagnostic imaging. A study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful incorporation of this compound into radiolabeled probes for positron emission tomography (PET). The fluorine-18 isotope, naturally present in the molecule, facilitated the development of a highly specific imaging agent for detecting tumor-associated biomarkers. This advancement underscores the dual utility of the compound in both therapy and diagnostics.

Further investigations have delved into the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have revealed that 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid interacts with key amino acid residues in target proteins, forming stable hydrogen bonds and hydrophobic interactions. These insights have been instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid-based therapies. Recent preclinical studies have identified potential metabolic instability issues, prompting researchers to explore prodrug strategies and formulation optimizations. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the compound's transition into clinical trials.

In conclusion, 4-amino-4-(2-fluoro-5-nitrophenyl)butanoic acid (CAS: 1270332-92-7) represents a compelling case study in modern drug discovery. Its multifaceted applications, from kinase inhibition to molecular imaging, demonstrate the compound's versatility and value in advancing precision medicine. As research continues to uncover new insights into its properties and potential, this molecule is poised to play an increasingly important role in the development of innovative therapeutic and diagnostic tools.